Cas no 93427-28-2 (2-3,5-bis(Trifluoromethyl)phenylethanol)

• Product Name: 2-3,5-bis(Trifluoromethyl)phenylethanol
• CAS No: 93427-28-2
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• MDL: MFCD09839219
• CID: 801351
• PubChem ID: 11276908
• Update Time: 2025-05-21

2-3,5-bis(Trifluoromethyl)phenylethanol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,3,5-bis(trifluoromethyl)-
• 2-(3,5-bis(trifluoromethyl)phenyl)ethanol
• 2-[3,5-Bis(trifluoromethyl)phenyl]ethanol
• CS-0266553
• 3,5-bis(trifluoromethyl)benzeneethanol
• 2-[3,5-Bis(trifluoromethyl)phenyl]ethan-1-ol
• 93427-28-2
• 2-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-ol
• EN300-1936843
• SCHEMBL265044
• AKOS017553372
• DTXSID60460969
• 2-3,5-bis(Trifluoromethyl)phenylethanol

• MDL： MFCD09839219
• Inchi： 1S/C10H8F6O/c11-9(12,13)7-3-6(1-2-17)4-8(5-7)10(14,15)16/h3-5,17H,1-2H2
• InChI Key： ICNQSKXBJAIKCP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CCO)(F)F

Computed Properties

• Exact Mass: 258.04793385g/mol
• Monoisotopic Mass: 258.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.25900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3,5-bis(Trifluoromethyl)phenylethanol

Introduction to 2,3,5-Bis(trifluoromethyl)phenylethanol (CAS No. 93427-28-2)

2,3,5-Bis(trifluoromethyl)phenylethanol is a highly specialized organic compound with the CAS registry number 93427-28-2. This compound belongs to the class of trifluoromethylated phenolic alcohols and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a phenyl ring substituted with two trifluoromethyl groups at the 2 and 5 positions and an ethanol group at the 3 position. This substitution pattern imparts distinctive electronic and steric effects, making it a valuable compound for research and industrial purposes.

The synthesis of 2,3,5-Bis(trifluoromethyl)phenylethanol involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the trifluoromethylated aromatic system. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The physical properties of CAS No. 93427-28-2 are well-documented. It has a melting point of approximately -10°C and a boiling point around 160°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions where precise control over solubility is required.

One of the most promising applications of 2,3,5-Bis(trifluoromethyl)phenylethanol lies in its role as an intermediate in pharmaceutical chemistry. Recent research has highlighted its potential as a building block for synthesizing bioactive molecules with complex architectures. For instance, studies have demonstrated its utility in constructing heterocyclic compounds with anti-inflammatory and anticancer activities. The trifluoromethyl groups confer high stability and lipophilicity to the molecule, which are desirable traits for drug candidates.

In addition to pharmaceutical applications, CAS No. 93427-28-2 has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have explored its incorporation into polymer blends to enhance charge transport properties without compromising mechanical integrity.

The environmental impact of 2,3,5-Bis(trifluoromethyl)phenylethanol has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental fate and potential risks associated with large-scale production or disposal.

In conclusion, CAS No. 93427-28-1, or Bis(trifluoromethyl)phenylethanol, stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimize its production processes, this compound is poised to play an increasingly important role in both academic research and industrial innovation.